molecular formula C39H50O B8461853 3,5-Bis[2-(3,5-di-tert-butylphenyl)ethenyl]benzaldehyde CAS No. 223574-09-2

3,5-Bis[2-(3,5-di-tert-butylphenyl)ethenyl]benzaldehyde

Cat. No. B8461853
CAS RN: 223574-09-2
M. Wt: 534.8 g/mol
InChI Key: LEAJPWHJWOPKLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Bis[2-(3,5-di-tert-butylphenyl)ethenyl]benzaldehyde is a useful research compound. Its molecular formula is C39H50O and its molecular weight is 534.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Bis[2-(3,5-di-tert-butylphenyl)ethenyl]benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Bis[2-(3,5-di-tert-butylphenyl)ethenyl]benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

223574-09-2

Product Name

3,5-Bis[2-(3,5-di-tert-butylphenyl)ethenyl]benzaldehyde

Molecular Formula

C39H50O

Molecular Weight

534.8 g/mol

IUPAC Name

3,5-bis[2-(3,5-ditert-butylphenyl)ethenyl]benzaldehyde

InChI

InChI=1S/C39H50O/c1-36(2,3)32-20-29(21-33(24-32)37(4,5)6)15-13-27-17-28(19-31(18-27)26-40)14-16-30-22-34(38(7,8)9)25-35(23-30)39(10,11)12/h13-26H,1-12H3

InChI Key

LEAJPWHJWOPKLX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC(=CC(=C1)C=CC2=CC(=CC(=C2)C=O)C=CC3=CC(=CC(=C3)C(C)(C)C)C(C)(C)C)C(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,5-dibromobenzaldehyde (31.7 g, 120 mmoles), 3,5-di-t-butylstyrene (65.0 g, 301 mmoles), anhydrous sodium carbonate (31.9 g, 301 mmoles), trans-di(μ-acetato)-bis[o-(di-o-tolylphosphino)benzyl]dipalladium (II) (244 mg, 0.26 mmoles, 0.1 mole %), 2,6-di-t-butylcresol (13.3 g, 60 mmoles) and anhydrous N,N-dimethylacetamide (130 mL) was degassed thoroughly whilst stirring under oil-pump vacuum, purging with argon. The reaction mixture was then heated under argon at 130° C. for 26.5 h. After cooling, ether (250 mL) and hydrochloric acid (1.5 M, 150 mL) were added carefully. A suspension remained in the organic layer, which was washed with distilled water (5×125 mL) and evaporated. The combined aqueous layers were extracted with ether (100 mL) and this organic extract was washed with distilled water (4×30 mL) and combined with the main organic fraction. The crude product was triturated thoroughly with cold pet. ether (40-60), filtered and recrystallized from dichloromethane/pet. ether (60-80) to give colourless crystals of 3,5-bis(3′,5′-di-t-butylstyryl)benzaldehyde (44.61 g, 69%), m.p. 217-219° C. (Found: C, 87.7; H, 9.7. C39H50O requires C, 87.6; H, 9.4%); νmax (CHCl3)/cm−1 1698s (C═O), 1596s (C═C) and 964s (C═C—H trans); λmax (CHCl3)/nm 316 (log ε/dm3 mol−1 cm−1 4.65); δH(500 MHz; CDCl3) 1.41 (36H, s, t-Bu), 7.20 and 7.34 (4H, d, J 16, vinyl H), 7.43 (2H, dd, J 2, sp H), 7.44 (4H, d, J 2, sp H), 7.94 (1H, m, cp H), 7.95 (2H, d, J 1.5, cp H) and 10.11 (1H, s, CHO); m/z (APCI+) 535 (M+, 100%).
Quantity
31.7 g
Type
reactant
Reaction Step One
Quantity
65 g
Type
reactant
Reaction Step One
Quantity
31.9 g
Type
reactant
Reaction Step One
Name
2,6-di-t-butylcresol
Quantity
13.3 g
Type
reactant
Reaction Step One
Quantity
244 mg
Type
catalyst
Reaction Step One
Quantity
130 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.